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Compound of Interest

Compound Name: 2-(Methyilthio)cyclohexanone

Cat. No.: B1599123

In the landscape of chemical research and drug development, the pursuit of innovation must be
intrinsically linked with an unwavering commitment to safety. 2-(Methylthio)cyclohexanone, a
versatile ketone substrate and synthetic intermediate, is a compound of interest in various
organic syntheses.[1][2] Its utility, however, is accompanied by a specific hazard profile that
necessitates a thorough understanding and disciplined handling. This guide is designed for the
discerning researcher, scientist, and drug development professional. It moves beyond mere
procedural lists to instill a culture of safety grounded in scientific rationale. As a senior
application scientist, the aim is not to present a rigid set of rules, but to empower you with the
knowledge to conduct a dynamic risk assessment, understand the causality behind safety
protocols, and implement self-validating systems of protection in your laboratory.

Chapter 1: Compound Identification and Hazard
Classification

A foundational element of safe laboratory practice is the unambiguous identification of the
chemical and its inherent hazards as defined by the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

1.1 Chemical Identity
o |[UPAC Name: 2-methylsulfanylcyclohexan-1-one[3]

* Synonyms: 2-(Methylthio)cyclohexanone[3]
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« CAS Number: 52190-35-9[1][3]

e Molecular Formula: C7H120S][3]

e Molecular Weight: 144.23 g/mol [1]
1.2 GHS Classification

2-(Methylthio)cyclohexanone is classified as a hazardous substance. The GHS classification,
aggregated from notifications to the European Chemicals Agency (ECHA), provides a
universally understood language for communicating these hazards.[3]

) ] Hazard
Hazard Class Category Pictogram Signal Word
Statement
Skin
] o ) H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 GHSO07 Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity, H335: May
Single Exposure 3 GHSO07 Warning cause respiratory
(Respiratory irritation

Tract Irritation)

Source:
PubChem CID
4245199, Sigma-
Aldrich Safety
Information[1][3]

The GHSO07 "Exclamation Mark" pictogram is a clear visual warning of its irritant properties.[1]
[2][4] The "Warning" signal word indicates a less severe, but still significant, hazard level.[1][3]
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Understanding the implications of these classifications is the first step in constructing a robust

safety plan.

Chapter 2: Physicochemical Properties and Their
Safety Implications

The physical and chemical properties of a substance dictate its behavior under various

laboratory conditions and are critical for anticipating and mitigating risks.

Property

Value

Safety Implication

Appearance

Liquid

Standard liquid handling

protocols apply.

Boiling Point

45 °C @ 10.1 mmHg (lit.)

Relatively low boiling point
under vacuum suggests it can
volatilize easily during

reduced-pressure operations.

Density

1.069 g/mL at 25 °C (lit.)

Slightly denser than water. In
case of a spill into water, it may

not float, complicating cleanup.

Flash Point

89 °C (192.2 °F) - closed cup

Classified as a Combustible
Liquid (Storage Class 10).[1][2]
[4] While not highly flammable,
it can ignite if heated above its
flash point and exposed to an
ignition source. Vapors can
form explosive mixtures with

air at elevated temperatures.

[5]L6]

Refractive Index

n20/D 1.508 (lit.)

Useful for identity and purity
confirmation.

Source: Sigma-Aldrich[1][4]
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The key takeaway from these properties is the dual hazard of irritation and combustibility. While
the high flash point means it is not a primary fire risk at ambient temperatures, heating the
substance—for example, during a reaction or distillation—requires stringent control of ignition
sources.[7]

Chapter 3: Proactive Risk Mitigation: The Hierarchy
of Controls

A self-validating safety system relies on a multi-layered approach to risk management. The
hierarchy of controls prioritizes strategies that are inherently more effective and less reliant on
human behavior.
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Hierarchy of Controls for 2-(Methylthio)cyclohexanone

Elimination / Substitution

(Most Effective)

f not feasible

Engineering Controls
(e.g., Fume Hood)

Supplement with

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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1. Verify Hood Function
(Check monitor, airflow indicator)

'

2. Prepare Workspace
(Place all necessary equipment
and reagents inside)

'

3. Position Apparatus
(Work at least 6 inches
from the sash opening)

'

4. Lower the Sash
(Keep as low as practicable
during the experiment)

:

5. Execute Procedure

i

6. Clean Up
(Cap all containers, decontaminate
surfaces within the hood)

Click to download full resolution via product page
Caption: A systematic workflow for safe fume hood use.
3.2 Administrative Controls: Standardizing Safe Practices
Administrative controls involve the procedures and policies that reinforce safe behavior.

Protocol: Standard Operating Procedure (SOP) for Handling
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» Designation of Area: All work with 2-(Methylthio)cyclohexanone will be conducted in
[Specify Fume Hood Number/Location].

e Pre-Use Checklist:

(¢]

Confirm availability and location of Safety Data Sheet (SDS).

[¢]

Ensure fume hood is certified and operational.

[¢]

Verify safety shower and eyewash station are unobstructed.

[e]

Assemble all required PPE before handling the chemical.

e Handling:
o Don appropriate PPE (see Table 3).
o Perform all transfers over a tray or secondary containment to catch potential drips.
o Keep containers sealed when not in immediate use.

e Heating: If heating is required, use a controlled heating source like a heating mantle or water
bath. [8]Prohibit the use of open flames (Bunsen burners) when working with this
combustible liquid. [6][9]5. Waste Disposal: All contaminated materials (pipette tips, gloves,
paper towels) and excess reagent must be disposed of in a designated "Non-halogenated
Organic Liquid Waste" container located in a satellite accumulation area. [8]6. Post-Use:
Decontaminate the work area within the fume hood. Wash hands thoroughly with soap and
water after removing gloves. [10] 3.3 Personal Protective Equipment (PPE): The Final
Defense

PPE is essential but should never be the sole means of protection. It is the last barrier between
the researcher and the chemical. [11]
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Task

Weighing/Trans
ferring (small

Eye/Face
Protection

Chemical
splash
goggles (ANSI

Hand Protection

Nitrile gloves
(ensure
appropriate
thickness and

Body Protection

Flame-
resistant lab

Respiratory
Protection

Not required if
performed
correctly in a

guantities) . coat
Z87.1 certified) check for fume hood
tears)
Not required if
performed
correctly in a
Nitrile gloves fume hood. For

Reaction Setup /
Workup

Chemical splash
goggles and a

full-face shield

(consider double-
gloving for
extended

operations)

Flame-resistant
lab coat and
chemical-

resistant apron

potential
exposure above
limits, a
respirator with an
organic vapor
(OV) cartridge is
needed. [1][7]

Large Spill
Cleanup (>100
mL)

Chemical splash
goggles and a

full-face shield

Heavy-duty nitrile
or butyl rubber

gloves

Chemical-
resistant suit or
apron over lab

coat

Air-purifying
respirator with
organic vapor
(OV) cartridges

Source: Combined recommendations from various safety data sheets and laboratory safety

guides. [1][8][9][10]

o Causality & Expertise:

o Goggles vs. Safety Glasses: Standard safety glasses do not protect against splashes from

the sides, top, or bottom. Chemical splash goggles form a seal around the eyes, providing

comprehensive protection against the serious eye irritation (H319) hazard. [3][9] * Nitrile

Gloves: Nitrile provides good resistance to a wide range of organic compounds. Latex

gloves are not recommended as they can be degraded by many organic solvents.
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[1L1]Always check the manufacturer's glove compatibility chart for specific breakthrough
times.

Chapter 4: Emergency Response Protocols

Preparedness is paramount. A clear, logical, and rehearsed emergency plan can significantly
reduce the severity of an incident.

4.1 First Aid Measures
Immediate and correct first aid is crucial to mitigate the irritant effects of the compound.

e Skin Exposure (H315): Immediately flush the affected skin with copious amounts of water for
at least 15 minutes while removing contaminated clothing and shoes. [10]If irritation
develops or persists, seek medical attention. [12]The rationale for extensive flushing is to
physically remove the chemical and dilute any remaining residue to sub-irritating levels.

o Eye Exposure (H319): Immediately flush eyes with a gentle but steady stream of water for at
least 15 minutes, holding the eyelids open. [10][12]Remove contact lenses if present and
easy to do. [12]Seek immediate medical attention regardless of the perceived severity.
[12]The sensitive tissues of the eye are highly susceptible to damage, and prompt medical
evaluation is non-negotiable.

 Inhalation (H335): Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing. [12]If the person feels unwell or experiences respiratory distress,
seek immediate medical attention. [12]* Ingestion: Do NOT induce vomiting. Rinse the mouth
with water. [12]Seek immediate medical attention. [12] 4.2 Spill Response

o Alert & Evacuate: Alert personnel in the immediate area. If the spill is large (>100 mL) or in a
poorly ventilated space, evacuate the lab.

» Control Vapors: Ensure fume hoods are operational to help ventilate the area.

o Containment: For liquid spills, absorb with an inert, non-combustible material such as
vermiculite, sand, or a commercial sorbent pad. [6][10]Do not use paper towels, which are
combustible.
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» Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled,
sealable container for hazardous waste disposal. [6]5. Decontaminate: Clean the spill area
with a suitable solvent, followed by soap and water. Dispose of all cleaning materials as

hazardous waste.

Chemical Splash Occurs

On Skin/Clothing In Eyes
\
Skin Response / Eye&esponse
Remove Contaminated Clothing Flush with eyewash for 15+ minutes
Flush with water for 15+ minutes IMMEDIATELY seek medical attention

l

Seek medical attention if irritation persists

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical splash.

Chapter 5: Storage and Disposal

Proper storage and disposal are essential for preventing accidents and ensuring environmental
compliance.

5.1 Storage Protocol
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» Container: Store in a tightly sealed, properly labeled container. [5][12]* Location: Keep in a
cool, dry, and well-ventilated area designated for chemical storage. [7][12]A flammable
storage cabinet is recommended. [8]* Compatibility: Store away from incompatible materials,
especially strong oxidizing agents, strong bases, and strong reducing agents, to prevent
hazardous reactions. [7][12]* Ignition Sources: The storage area must be free of heat,
sparks, and open flames. [7][12] 5.2 Waste Disposal

e Segregation: 2-(Methylthio)cyclohexanone waste is classified as non-halogenated organic
waste. It must be collected in a dedicated, clearly labeled hazardous waste container. [8]*
Procedure: Never dispose of this chemical down the drain. [8]All contaminated disposable
items (gloves, wipes, etc.) must also be placed in the solid hazardous waste stream.

o Compliance: Follow all institutional, local, and national regulations for hazardous waste
disposal. [13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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